Cas no 313-04-2 (Desmosterol)

• Product Name: Desmosterol
• CAS No: 313-04-2
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• MDL: MFCD00056432
• CID: 308895
• PubChem ID: 24894033
• Update Time: 2025-04-19

Desmosterol Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,24-dien-3-ol,(3b)-
• 3ß-hydroxy-5,24-cholestadiene
• 3?-hydroxy-5,24-cholestadiene
• Desmosterol
• 24-Dehydrocholesterol
• 3β-Hydroxy-5,24-cholestadiene
• 5,24-Cholestadien-3β-ol
• 110798
• 24-dehydrocholesterol; 5,24-cholestadien-3β-ol; 110798
• UNII-ANP93865R8
• 313-04-2
• Cholesta-5,24-dien-3b-ol
• Desmosterol, >=84% (GC)
• HY-113224
• DESMOSTEROL [MI]
• F87896
• NSC-226126
• GTPL2748
• 3beta-cholesta-5,24-dien-3-ol
• Cholesta-5,24-dien-3-beta-ol
• (3.BETA.)-CHOLESTA-5,24-DIEN-3-OL
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• MHQ
• 5,24-Cholestadien-3beta-ol
• AVSXSVCZWQODGV-DPAQBDIFSA-N
• Q3024529
• AKOS025146947
• C01802
• CHEMBL455876
• NS00005490
• C27H44O
• Cholesta-5,24-dien-3-ol, (3beta)-
• NSC 226126
• cholest-5,24-dien-3beta-ol
• SCHEMBL156561
• CHEBI:17737
• Delta5,24-cholestadien-3-beta-ol
• Cholesta-5,24-dien-3beta-ol
• J-018374
• CS-0059348
• desmesterol
• DTXSID10878676
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylhept-5-en-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Cholesta-5,24-dien-3-ol, (3.beta.)-
• BDBM50280402
• Cholesta-5,24-dien-3-ol
• ANP93865R8
• EINECS 206-236-2
• LMST01010016
• 67392-80-7
• 59532-46-6
• Cholesta-5,24-dien-3.beta.-ol
• DTXSID90861864
• LS-15211
• SCHEMBL18942512
• AVSXSVCZWQODGV-UHFFFAOYSA-N
• FT-0631934
• NSC226126
• Cholesta-5,24-dien-3-ol #
• 10,13-dimethyl-17-(6-methylhept-5-en-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3I2)-Cholesta-5,24-dien-3-ol
• DTXCID501016718
• Demosterol
• Cholesta-5,24-dien-3-ol, (3beta)-(9CI)
• (3beta)-Cholesta-5,24-dien-3-ol
• 3b-Cholesta-5,24-dien-3-ol
• Cholesta-5,24-dien-3I2-ol
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((2R)-6-methylhept-5-en-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol
• 3I2-cholesta-5,24-dien-3-ol
• 24 Dehydrocholesterol
• 24,25-Dehydrocholesterol

• MDL： MFCD00056432
• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,9,19,21-25,28H,6,8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： AVSXSVCZWQODGV-DPAQBDIFSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

• Exact Mass: 384.33900
• Monoisotopic Mass: 384.339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1
• Melting Point: 121.5°, also reported as 119-119.5°
• Boiling Point: 483.2 °C at 760 mmHg
• Flash Point: 209.2 °C
• Refractive Index: 1.535
• PSA: 20.23000
• LogP: 7.30880
• Solubility: Not available
• Specific Rotation: D27 -41.0° (c = 1 in chloroform)
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Desmosterol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives